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Compound of Interest

3-Bromo-1-methyl-1H-indazol-5-
Compound Name: )
amine

Cat. No.: B591999

Introduction

3-Bromo-1-methyl-1H-indazol-5-amine is a substituted indazole derivative. The indazole core
is a key structural motif in many pharmacologically active compounds, including kinase
inhibitors used in oncology. The specific substitution pattern of this compound makes it a
valuable building block for the synthesis of novel therapeutic agents. This document outlines a
proposed multi-step synthesis for 3-Bromo-1-methyl-1H-indazol-5-amine, based on
established chemical transformations for analogous indazole systems.

Overall Proposed Synthesis Workflow

The proposed synthesis of 3-Bromo-1-methyl-1H-indazol-5-amine is a three-step process
commencing with the commercially available 5-nitro-1H-indazole. The subsequent steps
involve a regioselective N-methylation, followed by bromination at the C3 position, and a final
reduction of the nitro group to yield the target amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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